BENGHE Foundational & Exploratory

Check Availability & Pricing

The Stereochemistry of 5-Epicanadensene: A
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Epicanadensene

Cat. No.: B15595365

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Epicanadensene is a complex diterpenoid natural product isolated from the branches of the
Sumatran yew (Taxus sumatrana). Its intricate stereochemistry is a critical aspect of its
molecular architecture and potential biological activity. This document provides a concise
overview of the available information regarding the stereochemical features of 5-
Epicanadensene, intended for an audience with a strong background in organic chemistry and
natural product synthesis. Due to the limited publicly available primary literature on this specific
compound, this guide focuses on the foundational knowledge derived from its classification and
the general principles of stereochemical determination.

Introduction to 5-Epicanadensene

5-Epicanadensene is classified as a diterpenoid, a class of organic compounds composed of
four isoprene units, typically containing 20 carbon atoms. However, the reported molecular
formula for 5-Epicanadensene is C30H42012, suggesting a more complex structure, likely a
taxane diterpenoid ester, which is common for compounds isolated from Taxus species[1]. The
name "5-Epicanadensene” implies a stereochemical relationship to a parent compound,
"canadensene," with an inverted configuration at the C-5 position. While "canadensene" itself is
not a widely recognized systematic name, it may refer to a trivial name for a known
sesquiterpene of the aristolane class, such as aristolochene, which possesses a distinct
stereochemical framework[2].
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Structural and Stereochemical Data

Currently, detailed experimental data from techniques such as single-crystal X-ray diffraction or
comprehensive 2D NMR analysis for 5-Epicanadensene are not readily available in the public
domain. The primary source identifying this compound appears to be a study on the diterpenoid
constituents of Taxus sumatrana[1]. Without access to this primary data, a definitive
assignment of the absolute and relative stereochemistry of all chiral centers in 5-
Epicanadensene cannot be independently verified and presented in this guide.

Table 1: Physicochemical and Identification Data for 5-Epicanadensene

Property Value Reference
CAS Number 220384-17-8 [3]
Molecular Formula C30H42012 [3114]
Source Organism Taxus sumatrana [1103114]
Compound Type Diterpenoid [3]

Methodologies for Stereochemical Elucidation

The determination of the complex stereochemistry of natural products like 5-Epicanadensene
typically relies on a combination of spectroscopic and synthetic methods. The logical workflow
for such an elucidation is outlined below.

General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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